Cas no 1904-78-5 ((2-Nitrophenyl)methanamine)

(2-Nitrophenyl)methanamine structure
(2-Nitrophenyl)methanamine structure
Product Name:(2-Nitrophenyl)methanamine
CAS No:1904-78-5
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD03411002
CID:96072
PubChem ID:423893
Update Time:2025-09-27

(2-Nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-Nitrophenyl)methanamine
    • Benzenemethanamine, 2-nitro-
    • [(2-Nitrophenyl)methyl]amine
    • o-Nitrobenzylamine
    • 2-nitro-benzylamine
    • DTXSID50329793
    • PYYRNLDFMZVKCV-UHFFFAOYSA-N
    • 2-Nitrobenzylamine
    • BAA90478
    • AS-76130
    • 2-nitrobenzyl amine
    • 1-(2-nitrophenyl)methanamine
    • SCHEMBL249952
    • 1904-78-5
    • N12477
    • CS-0100001
    • EN300-42893
    • MFCD03411002
    • SB76079
    • AKOS000182749
    • MDL: MFCD03411002
    • Inchi: 1S/C7H8N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H,5,8H2
    • InChI Key: PYYRNLDFMZVKCV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1CN)=O

Computed Properties

  • Exact Mass: 152.05864
  • Monoisotopic Mass: 152.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 71.8A^2

Experimental Properties

  • Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 266.8±15.0 ºC (760 Torr),
  • Flash Point: 115.2±20.4 ºC,
  • Solubility: Slightly soluble (4.6 g/l) (25 º C),
  • PSA: 69.16

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